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Compound of Interest

Compound Name: SSTC3

Cat. No.: B611014 Get Quote

For researchers and scientists in the fast-paced world of drug development, the lifecycle of a

chemical compound extends beyond its experimental use. The proper disposal of research

chemicals like SSTC3, a potent activator of casein kinase 1α (CK1α), is a critical component of

laboratory safety and environmental responsibility. While specific disposal instructions for

SSTC3 are not readily available, established guidelines for laboratory chemical waste provide a

robust framework for its safe management.

Understanding SSTC3: A Profile
SSTC3, with the chemical formula C₂₃H₁₇F₃N₄O₃S₂, is known for its role in inhibiting WNT

signaling. Its structure incorporates trifluoromethyl, sulfamoyl benzamide, and thiazole

moieties. While it is shipped as a non-hazardous chemical at ambient temperature, its disposal

requires adherence to standard laboratory safety protocols for chemical waste.

Core Principles of Chemical Waste Disposal
The disposal of any chemical waste, including SSTC3, should always be managed through an

institution's Environmental Health & Safety (EHS) department. The following principles, based

on guidelines from leading research institutions, are essential for the safe handling of SSTC3
waste.

Key Disposal Steps:
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Proper Labeling: All containers with SSTC3 waste must be clearly labeled with the full

chemical name: 4-(N-methyl-N-(4-(trifluoromethyl)phenyl)sulfamoyl)-N-(4-(pyridin-2-

yl)thiazol-2-yl)benzamide. The label should also include the concentration and date.

Waste Segregation: Do not mix SSTC3 waste with other chemical waste streams unless

explicitly permitted by your institution's EHS guidelines. Incompatible chemicals can react

dangerously.

Container Integrity: Use a designated, leak-proof container that is chemically compatible with

SSTC3. The original container, if in good condition, can often be used for disposal.

Collection and Storage: Store the waste container in a designated satellite accumulation

area within the laboratory. This area should be under the control of laboratory personnel and

away from general traffic.

EHS Pickup: Once the container is full or ready for disposal, contact your institution's EHS

office to arrange for a pickup. Do not dispose of SSTC3 down the drain or in regular trash.

Quantitative Data Summary
For the safe management of chemical waste, it is crucial to adhere to established quantity and

time limits for storage in the laboratory. The following table summarizes general guidelines that

are often implemented by institutional EHS departments.

Parameter Guideline Source

Maximum Accumulation

Volume

No more than 55 gallons of

chemical waste at any one

time.

Stanford University[1]

Extremely Hazardous Waste

Quantity Limit

Up to 1 quart may be

accumulated.

University of California, San

Diego[2]

Extremely Hazardous Waste

Collection Timeframe

Must be collected within 3 days

of reaching the 1-quart limit.

University of California, San

Diego[2]

General Hazardous Waste

Collection Timeframe

Must be collected within 90

days from when waste is first

put into containers.

University of California, San

Diego[2]
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Note: Researchers must consult their institution's specific guidelines, as these may vary.

Procedural Flow for SSTC3 Disposal
The following diagram illustrates the logical workflow for the proper disposal of SSTC3, from

the point of generation to final removal by EHS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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